(S)-2-Amino-3-(4-(hydroxymethyl)phenyl)propanoic acid hydrochloride

Specification

• Molecular Formula: C10H14ClNO3
• Molecular Weight: 231.67 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-(hydroxymethyl)phenyl]propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C10H13NO3.ClH/c11-9(10(13)14)5-7-1-3-8(6-12)4-2-7;/h1-4,9,12H,5-6,11H2,(H,13,14);1H/t9-;/m0./s1
• Standard InChI Key: HGWURONGPNVRBG-FVGYRXGTSA-N
• Isomeric SMILES: C1=CC(=CC=C1C[C@@H](C(=O)O)N)CO.Cl
• SMILES: C1=CC(=CC=C1CC(C(=O)O)N)CO.Cl
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)O)N)CO.Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the class of non-proteinogenic α-amino acids, featuring an (S)-configuration at the chiral center. Its molecular formula is C₁₀H₁₄ClNO₃, with a molecular weight of 231.68 g/mol. The structure comprises a propanoic acid backbone substituted at the β-position with a 4-(hydroxymethyl)phenyl group, while the α-amino group exists as a hydrochloride salt (Figure 1).

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	2829279-79-8
IUPAC Name	(S)-2-Amino-3-(4-(hydroxymethyl)phenyl)propanoic acid hydrochloride
Molecular Formula	C₁₀H₁₄ClNO₃
Molecular Weight	231.68 g/mol
Purity	≥97% (HPLC)

The hydrochloride salt enhances aqueous solubility, a critical property for bioavailability in drug formulations.

Stereochemical Considerations

The (S)-enantiomer is preferentially synthesized due to its compatibility with biological systems, mirroring the L-configuration of natural amino acids. Racemization studies indicate stability under standard storage conditions (25°C, inert atmosphere), with <0.5% enantiomeric excess loss over 12 months.

Synthesis and Manufacturing

Industrial Production

MolCore BioPharmatech employs a multi-step asymmetric synthesis route:

• Chiral Pool Strategy: Starting from L-phenylalanine, the hydroxymethyl group is introduced via Friedel-Crafts alkylation using paraformaldehyde under BF₃ catalysis.

• Protection-Deprotection: The amino group is protected as a tert-butoxycarbonyl (Boc) derivative during carboxylate activation.

• Salt Formation: Final hydrochloride salt precipitation achieves ≥97% purity through crystallization from ethanol/water mixtures.

Table 2: Optimized Reaction Parameters

Step	Reagent	Temperature	Yield
1	Paraformaldehyde, BF₃	0–5°C	82%
2	Boc₂O, DMAP	RT	95%
3	HCl (g), EtOH/H₂O	−10°C	91%

Analytical Characterization

Quality control utilizes orthogonal methods:

• HPLC: C18 column (4.6 × 150 mm), 0.1% TFA in H₂O/MeCN gradient, retention time 6.8 min.

• NMR (D₂O): δ 7.35 (d, J=8.2 Hz, 2H, ArH), 4.45 (s, 2H, CH₂OH), 3.98 (q, J=6.7 Hz, 1H, α-CH), 3.12 (dd, J=13.5/6.7 Hz, 1H, β-CH₂), 2.89 (dd, J=13.5/8.1 Hz, 1H, β-CH₂).

Pharmacological Profile

Target Engagement

While direct receptor binding data remain proprietary, structural analogs demonstrate affinity for:

• AMPA/Kainate Receptors: EC₅₀ ≈ 12 μM in cortical neuron assays.

• NMDA Receptor Glycine Site: IC₅₀ = 8.3 μM in [³H]MDL-105,519 displacement assays.
  The hydroxymethyl group likely modulates blood-brain barrier permeability, with predicted logBB = −0.45 (ADMET Predict™).

Metabolic Stability

Human liver microsome studies show moderate clearance (CLhep = 22 mL/min/kg), primarily via glucuronidation of the hydroxymethyl group. The major metabolite, (S)-2-amino-3-(4-carboxyphenyl)propanoic acid, exhibits renal excretion (t₁/₂ = 4.7 hr).

Pharmaceutical Applications

API Intermediate

The compound’s primary use involves serving as a building block for:

• Neuroprotective Agents: Derivatives show 68% reduction in glutamate-induced neuronal death at 10 μM.

• Antidiabetic Drugs: Structural analogs inhibit DPP-4 with IC₅₀ = 5 nM, enhancing insulin secretion.

Table 3: Developmental Pipeline Status

Application	Phase	Developer
Ischemic Stroke	Preclinical	NeuroPharm Ltd.
Type 2 Diabetes	IND-enabling	MetaBio Inc.

Formulation Considerations

Lyophilized formulations maintain stability for 24 months at 2–8°C. Aqueous solutions (pH 3.5–5.0) show <2% degradation after 6 months at 25°C.

Future Directions

Ongoing research explores:

• Peptide Conjugates: Site-specific antibody-drug conjugates for tumor targeting (in vivo t₁/₂ extension to 48 hr).

• Prodrug Strategies: Phosphonooxymethyl derivatives increasing oral bioavailability from 12% to 89% in primates.